
Technical Support Center: Zinc Oxide
Dispersibility in Cosmetic Formulations

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Zinc White
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Get Quote

Status: Operational Lead Scientist: Senior Application Scientist, Formulation Division Scope:

Inorganic UV Filters, Colloid Chemistry, Rheology Modification

Introduction: The Micronization Paradox
In high-performance sunscreen and color cosmetic development, Zinc Oxide (ZnO) presents a

fundamental paradox: to achieve transparency and high SPF, particle size must be minimized

(often <100 nm), but reducing size exponentially increases surface energy. This drives the

system toward thermodynamic equilibrium via agglomeration, resulting in "whitening," SPF

loss, and instability.

This guide moves beyond basic mixing instructions. It applies DLVO Theory (Derjaguin,

Landau, Verwey, and Overbeek) and Steric Stabilization principles to troubleshoot specific

failure modes in your formulation.

Module 1: Surface Chemistry & Wetting Failures
Issue:“My dispersion is extremely viscous immediately upon mixing, or the powder refuses to

wet out.”
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The Mechanism: Incompatible Surface Energy
ZnO is naturally hydrophilic. If you are dispersing it into a non-polar carrier (e.g., C12-15 Alkyl

Benzoate, Dimethicone) without adequate surface treatment or wetting agents, the interfacial

tension is too high. The particles agglomerate to minimize surface area exposed to the solvent.

Troubleshooting Guide: Surface Treatment Selection
Q: I am using uncoated ZnO in a silicone base. Why is it clumping? A: Uncoated ZnO has

surface hydroxyl (-OH) groups that hydrogen bond with each other. In silicone, you must use a

hydrophobic surface treatment or a high-HLB wetting agent, though the latter compromises

water resistance.

Resolution Protocol: Switch to surface-treated ZnO or functionalize in situ.

Surface Treatment Chemical Nature
Best Carrier
Compatibility

Mechanism

Triethoxycaprylylsilan

e
Alkyl Silane

Silicones,

Isododecane

Covalent bonding to

ZnO -OH groups;

creates hydrophobic

shell.

Stearic Acid / Jojoba

Esters
Fatty Acid

Natural Oils,

Triglycerides

Physical adsorption;

prone to desorption at

high pH.

Dimethicone Silicone Polymer
Cyclomethicone,

Dimethicone

Steric barrier;

excellent slip but

harder to stabilize in

organic oils.

Visualization: The Steric Stabilization Mechanism
The following diagram illustrates how dispersants like Polyhydroxystearic Acid (PHSA) function.

The "Anchor" head attaches to the ZnO, while the "Tail" extends into the solvent to prevent

particles from touching.
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Figure 1: Comparison of agglomeration driven by Van der Waals forces versus steric

stabilization achieved via dispersant anchoring.

Module 2: Rheology & Stability Optimization
Issue:“The dispersion was fluid yesterday, but today it is a solid paste (Viscosity Creep).”

The Mechanism: Competitive Adsorption & Depletion
Flocculation
Viscosity creep often indicates that your dispersant is desorbing from the ZnO surface and

migrating to the interface of other ingredients (like emulsifiers), or that you have overdosed the

dispersant, causing depletion flocculation.

Protocol: Determining Critical Dispersant Concentration
(CDC)
Do not guess the amount of dispersant. Use this viscosity titration method to find the

thermodynamic minimum.

Materials:

ZnO Powder

Carrier Fluid (e.g., C12-15 Alkyl Benzoate)

Dispersant (e.g., PHSA)
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Rheometer or Brookfield Viscometer

Step-by-Step Methodology:

Preparation: Prepare a slurry with a fixed high concentration of ZnO (e.g., 50% w/w) in the

carrier fluid without dispersant. It will be a thick paste.

Titration: Add the dispersant in increments of 0.5% (based on pigment weight).

Mixing: Mix thoroughly (high shear) for 2 minutes after each addition.

Measurement: Measure viscosity at a fixed low shear rate (e.g., 10 s⁻¹).

Analysis: Plot Viscosity (y-axis) vs. Dispersant Concentration (x-axis).

Phase 1: Viscosity drops rapidly as particles separate.

Phase 2: Viscosity plateaus (The Minimum). This is your CDC.

Phase 3: Viscosity rises again (Bridging/Depletion flocculation).

Formulation: Set your production level at CDC + 10% to account for scale-up variance.

Troubleshooting Decision Tree
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Stability Issue Detected

Identify Symptom

Hard Cake at Bottom Oil Layer on Top Loose, Fluffy Precipitate

Particle Size Too Large
OR

Viscosity Too Low.
Action: Increase yield stress.

Incompatible Polarity.
Action: Match Carrier/Coating polarity.

Reversible Agglomeration.
Action: Check Zeta Potential

or Dispersant Dosage.

Click to download full resolution via product page

Figure 2: Diagnostic workflow for identifying the root cause of physical instability in ZnO

suspensions.

Module 3: Process Engineering & Energy Input
Issue:“I have the right ingredients, but the SPF is low and the texture is gritty.”

The Mechanism: The "Hegman" Gap
Chemical compatibility is useless without sufficient mechanical energy to break aggregates.

However, over-processing can strip the coating off the ZnO, exposing the hydrophilic core and

causing immediate re-agglomeration (a phenomenon known as "over-grinding").

FAQ: Processing Parameters
Q: Should I use a rotor-stator homogenizer or a bead mill? A:

Rotor-Stator: Good for pre-mixing and wetting. Insufficient for primary particle de-

agglomeration (<1 micron).
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Bead Mill (Media Mill): Essential for high-transparency sunscreens. It provides the impact

energy needed to separate tight aggregates.

Q: How do I know when to stop milling? A: Use a Hegman Gauge (Fineness of Grind).

Target: 7 to 8 on the Hegman scale (0-10 microns).

Warning: If you mill for 30 mins and the particle size increases, you are over-milling and

stripping the coating. Stop immediately.

Quantitative Benchmark: Particle Size vs. Transparency
The following table highlights the relationship between particle size distribution (PSD) and

cosmetic performance.

D50 (Median
Particle Size)

Appearance on
Skin

SPF Efficiency Stability Risk

> 200 nm Significant Whitening
Low (Low surface

area coverage)

High (Rapid

Sedimentation)

100 - 200 nm Slight Whitening Moderate Moderate

< 100 nm Transparent High
High (Requires steric

stabilization)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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